Cas no 894025-05-9 (1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894025-05-9
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5515189
• Update Time: 2025-07-15

1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1-(2-hydroxyethyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• Urea, N-(2-hydroxyethyl)-N'-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-N-(phenylmethyl)-
• 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C21H25N3O4/c1-28-19-9-7-18(8-10-19)24-15-17(13-20(24)26)22-21(27)23(11-12-25)14-16-5-3-2-4-6-16/h2-10,17,25H,11-15H2,1H3,(H,22,27)
• InChI Key： CEIXBHSUUARFJP-UHFFFAOYSA-N
• SMILES： N(CCO)(CC1=CC=CC=C1)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Introduction to 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894025-05-9) and Its Emerging Applications in Chemical Biology

The compound 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894025-05-9) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, featuring a pyrrolidinone core, benzyl and urea functional groups, and a 4-methoxyphenyl substituent, makes it a versatile scaffold for designing novel bioactive molecules. This introduction explores the structural features, synthetic pathways, and the latest research applications of this compound, emphasizing its role in drug discovery and molecular probe development.

Structurally, 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea belongs to the class of heterocyclic compounds, which are widely recognized for their biological activity. The presence of the pyrrolidinone ring introduces rigidity to the molecule, while the urea moiety serves as a key pharmacophore for hydrogen bonding interactions with biological targets. The 4-methoxyphenyl group enhances lipophilicity and can modulate binding affinity through electronic effects. These structural attributes have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea involves multi-step organic transformations, typically starting from commercially available precursors. A common synthetic route includes the formation of the pyrrolidinone core via cyclization of appropriately substituted precursors, followed by functionalization with the benzyl and urea groups. The introduction of the 4-methoxyphenyl substituent is often achieved through nucleophilic aromatic substitution or cross-coupling reactions. Recent advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have improved the efficiency and scalability of its preparation.

In recent years, there has been growing interest in leveraging structural diversity to discover novel therapeutic agents. The scaffold of 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea has been explored in several drug discovery programs due to its ability to interact with various biological targets. For instance, studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways. The urea moiety, in particular, has been shown to engage with hinge regions of protein targets, making it an attractive feature for designing high-affinity ligands.

One notable application of this compound is in the development of molecular probes for studying protein-protein interactions (PPIs). The combination of hydrophobicity provided by the 4-methoxyphenyl group and hydrogen bonding capability of the urea moiety allows it to disrupt or stabilize PPIs depending on its design. Such probes are invaluable tools for elucidating complex signaling networks and identifying key regulators in disease pathways. Furthermore, its structural flexibility enables derivatization into libraries of analogs for high-throughput screening (HTS), accelerating the identification of lead compounds.

Another area where this compound has shown promise is in antiviral research. The unique scaffold has been investigated for its ability to interfere with viral replication cycles by targeting essential viral enzymes or host factors. Preliminary studies suggest that derivatives of 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea exhibit inhibitory activity against certain RNA viruses by disrupting critical molecular interactions. This aligns with broader efforts to develop broad-spectrum antivirals that can combat emerging viral threats.

The pharmacokinetic properties of this compound are also under investigation to optimize its therapeutic potential. Factors such as solubility, metabolic stability, and distribution profiles are being carefully evaluated to ensure efficacy and safety in vivo. Modifications to the side chains, such as varying the length or composition of the 2-hydroxyethyl group, can significantly influence these properties without compromising biological activity. Such optimization efforts are crucial for translating promising preclinical findings into clinical candidates.

Computational chemistry approaches have played a pivotal role in understanding the behavior of this compound both in vitro and in silico. Molecular docking simulations have been used to predict binding modes with target proteins, while quantum mechanical calculations provide insights into electronic structure-function relationships. These computational tools complement experimental data by enabling rapid hypothesis testing and guiding synthetic modifications toward improved potency and selectivity.

The versatility of 1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea extends beyond traditional drug discovery applications. It serves as a valuable building block for synthesizing more complex molecules with tailored biological properties. For example, its core structure can be incorporated into peptidomimetics designed to mimic natural bioactive peptides while offering improved pharmacokinetic profiles. Such hybrid molecules represent a cutting-edge approach in medicinal chemistry for addressing unmet medical needs.

Future directions for research on this compound include exploring its potential in regenerative medicine and tissue engineering. The ability to modulate biological pathways suggests that it could influence processes such as cell proliferation and differentiation, making it relevant for developing therapies targeting degenerative diseases or injuries. Additionally, advances in biocatalysis may enable greener synthetic routes for producing analogs on an industrial scale.

In conclusion,1-benzyl-1-(2-hydroxyethyl)-3-1-(4-methoxyphenyl)-5 oxopyrrolidin - 3 - yl urea (CAS No . 89 40 25 - 05 - 9) is a structurally intriguing molecule with broad applications across chemical biology and pharmaceutical science . Its unique combination o f functional groups , coupled w ith recent advances i n synthetic an d computational methods , positions i t as a key player i n next-generation drug discovery . As researc h continues t o uncover new therapeutic targets an d develop innovative molecular tools , thi s compoun d is poised t o make significant contributions t o advancing human health . p >